Cas no 143780-42-1 (Methanesulfonamide,N-[3-[4-[4,4-bis(4-fluorophenyl)butyl]-1-piperazinyl]-2-hydroxypropyl]-N-phenyl-)

Methanesulfonamide,N-[3-[4-[4,4-bis(4-fluorophenyl)butyl]-1-piperazinyl]-2-hydroxypropyl]-N-phenyl- structure
143780-42-1 structure
Product Name:Methanesulfonamide,N-[3-[4-[4,4-bis(4-fluorophenyl)butyl]-1-piperazinyl]-2-hydroxypropyl]-N-phenyl-
CAS No:143780-42-1
MF:C30H37F2N3O3S
MW:557.694893598557
CID:180201
PubChem ID:3072775
Update Time:2025-04-19

Methanesulfonamide,N-[3-[4-[4,4-bis(4-fluorophenyl)butyl]-1-piperazinyl]-2-hydroxypropyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,N-[3-[4-[4,4-bis(4-fluorophenyl)butyl]-1-piperazinyl]-2-hydroxypropyl]-N-phenyl-
    • N-[3-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]-2-hydroxypropyl]-N-phenylmethanesulfonamide
    • 1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-((methylsulfonyl)phenylamino)propyl)piperazine
    • SCHEMBL7755946
    • N-(3-{4-[4,4-Bis(4-fluorophenyl)butyl]piperazin-1-yl}-2-hydroxypropyl)-N-phenylmethanesulfonamide
    • Methanesulfonamide, N-(3-(4-(4,4-bis(4-fluorophenyl)butyl)-1-piperazinyl)-2-hydroxypropyl)-N-phenyl-
    • 143780-42-1
    • DTXSID40932093
    • Inchi: 1S/C30H37F2N3O3S/c1-39(37,38)35(28-6-3-2-4-7-28)23-29(36)22-34-20-18-33(19-21-34)17-5-8-30(24-9-13-26(31)14-10-24)25-11-15-27(32)16-12-25/h2-4,6-7,9-16,29-30,36H,5,8,17-23H2,1H3
    • InChI Key: MRWLJDOGZIOXCK-UHFFFAOYSA-N
    • SMILES: S(C)(N(C1C=CC=CC=1)CC(CN1CCN(CCCC(C2C=CC(=CC=2)F)C2C=CC(=CC=2)F)CC1)O)(=O)=O

Computed Properties

  • Exact Mass: 557.25261
  • Monoisotopic Mass: 557.252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 12
  • Complexity: 777
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 72.5Ų

Experimental Properties

  • Density: 1.246
  • Boiling Point: 678.7°C at 760 mmHg
  • Flash Point: 364.3°C
  • Refractive Index: 1.594
  • PSA: 64.09
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